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Compound of Interest

Compound Name: SJB3-019A

Cat. No.: B1191626 Get Quote

Executive Safety Summary
SJB3-019A is a potent, cell-permeable inhibitor of Ubiquitin-Specific Protease 1 (USP1). While

primarily a research tool, its mechanism of action—blocking DNA repair via the Fanconi Anemia

pathway—mandates that it be handled with the same rigor as cytotoxic antineoplastics.

Immediate Action Directives:

Containment: Handle only in a certified Fume Hood or Biological Safety Cabinet (Class II).

Solubility: Highly soluble in DMSO; insoluble in water. Do not attempt to wash solid spills with

water initially; this will spread the contaminant.

Disposal Fate: All waste contaminated with SJB3-019A must undergo High-Temperature

Incineration. Do not use chemical deactivation as a primary disposal method.

Chemical Identity & Hazard Profiling
To ensure safety, researchers must understand the causality of the hazard. SJB3-019A is not

merely a "toxic chemical"; it is a specific modulator of genomic integrity.

Mechanism-Based Hazard Assessment
SJB3-019A inhibits USP1, an enzyme critical for deubiquitinating FANCD2 and PCNA.[1] By

preventing this deubiquitination, the compound "traps" these proteins on DNA, leading to
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replication fork collapse and double-strand breaks.

Scientific Implication: The compound is designed to induce genomic instability.

Safety Implication: It must be treated as a suspected mutagen and reproductive toxin. Even

trace exposure can theoretically sensitize dividing cells to DNA damage.

Physical & Chemical Properties Table
Property Data Operational Significance

CAS Number 2070015-29-9
Use for waste labeling and

EHS inventory.

Molecular Formula C₁₆H₈N₂O₃ Heterocyclic small molecule.

Solubility DMSO (>10 mg/mL)
Use DMSO or Ethanol for

initial spill cleanup.

Appearance Yellow to dark gray solid
Visual identification of powder

spills is feasible.

Stability Stable at -20°C (Solid)
Degrades slowly; assume

potency remains in waste.

Waste Stream Classification & Protocols
Effective disposal relies on segregation at the point of generation. Mixing streams (e.g., putting

DMSO solutions in aqueous waste) complicates incineration logistics.

A. Solid Waste (Dry)
Items: Contaminated gloves, weighing boats, pipette tips, paper towels.

Protocol:

Collect in a yellow cytotoxic waste bag (or equivalent hazard color code for your facility).

Double-bagging is mandatory. The inner bag contains the particulate; the outer bag

ensures no surface contamination during transport.
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Seal with a zip-tie or heat seal. Do not staple.

Label: "Trace Contaminated with SJB3-019A (USP1 Inhibitor) - Incinerate Only."

B. Liquid Waste (Stock Solutions)
Items: Expired DMSO stock solutions, cell culture media (>1 µM concentration).

Protocol:

Do not pour down the drain.

Collect in a dedicated High-Density Polyethylene (HDPE) or Glass carboy labeled

"Halogenated/Organic Solvent Waste - Cytotoxic."

If the solution is >90% aqueous (e.g., cell media), segregate into "Aqueous Cytotoxic

Waste" to prevent phase separation in the waste drum.

C. Sharps
Items: Needles or glass slides used with SJB3-019A.

Protocol:

Place immediately into a rigid, puncture-proof cytotoxic sharps container (usually purple or

yellow lid).

Never recap needles.

Decontamination & Spill Response
Because SJB3-019A is hydrophobic, standard soap and water are ineffective for the initial

cleaning step.

Surface Decontamination Workflow
Solubilization (The Critical Step):
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Apply 70% Ethanol or 10% DMSO/Ethanol mix to the contaminated surface. This lifts the

hydrophobic molecule into solution.

Wipe with absorbent pads. Dispose of pads as Solid Waste (Category A).

Surfactant Wash:

Scrub the area with a detergent solution (e.g., Alconox or dish soap) to remove residue.

Oxidative Destruction (Optional but Recommended):

Apply 10% Sodium Hypochlorite (Bleach) and let sit for 10 minutes. This helps degrade

the heterocyclic ring structure, reducing biological activity.

Note: Rinse with water afterwards to prevent steel corrosion.

Visualizing the Disposal Logic
The following diagram illustrates the decision matrix for handling SJB3-019A waste.
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Figure 1: Decision matrix for segregating SJB3-019A waste streams to ensure compliant

destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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